2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride

• IUPAC Name: 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide;dihydrochloride
• InChI: InChI=1S/C11H12N4O.2ClH/c12-10(8-4-2-1-3-5-8)11(16)15-9-6-13-14-7-9;;/h1-7,10H,12H2,(H,13,14)(H,15,16);2*1H
• InChI Key: FLPBEBBFQFIFNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)NC2=CNN=C2)N.Cl.Cl
• Molecular Formula: C11H14Cl2N4O
• Molecular Weight: 289.16 g/mol

Description

“2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride” is a chemical compound with the molecular weight of 289.16. It is stored at room temperature and appears as a powder. The IUPAC name for this compound is 2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride.

Molecular Structure Analysis

The InChI code for “2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride” is 1S/C11H12N4O.2ClH/c12-10(8-4-2-1-3-5-8)11(16)15-9-6-13-14-7-9;;/h1-7,10H,12H2,(H,13,14)(H,15,16);2*1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride” include a molecular weight of 289.16. It is a powder that is stored at room temperature. The compound has a topological polar surface area of 72.9 Ų.

Scientific Research Applications

Antileishmanial Applications

This compound has been studied for its potential in treating leishmaniasis. .

Antimalarial Evaluation

Research has also explored the use of this compound in antimalarial efforts. .

Cancer Research

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Antifungal and Antitubercular Activity

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Chemical Synthesis and Drug Development

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Analytical Chemistry

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Safety and Hazards

The safety information available indicates that “2-amino-2-phenyl-N-(1H-pyrazol-4-yl)acetamide dihydrochloride” may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

A related compound has been found to interact withLeishmania major pteridine reductase 1 (LmPTR1) , and another compound has been found to inhibit phosphoinositide-dependent kinase 1 (PDK1) . These targets play crucial roles in cellular processes such as cell growth and survival.

Mode of Action

It’s suggested that related compounds can inhibit the activity of their targets and compete with atp binding . This interaction can lead to changes in the phosphorylation state of proteins, affecting their function and the cellular processes they regulate.

Biochemical Pathways

Related compounds have been found to affect pathways regulated byPDK1 , which plays a key role in the PI3K/AKT signaling pathway, a critical regulator of cell survival and growth.

Result of Action

Related compounds have been found to exhibit potent in vitro antipromastigote activity and inhibit PAK phosphorylation , which could lead to changes in cell growth and survival.